Cas no 1214391-52-2 (2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid)

• Product Name: 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid
• CAS No: 1214391-52-2
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• CID: 4801825
• Update Time: 2025-06-08

2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

• Inchi： 1S/C13H10FNO3/c14-11-6-8(12(16)13(17)18)3-4-10(11)9-2-1-5-15-7-9/h1-7,12,16H,(H,17,18)
• InChI Key： HGMCSMIIMXMZPK-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=NC=CC=1)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 300
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid

Comprehensive Analysis of 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214391-52-2)

The compound 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid (CAS No. 1214391-52-2) is a fluorinated aromatic derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including a pyridine ring and a hydroxyacetic acid moiety, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders.

One of the most searched questions about 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid revolves around its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is critical for its formulation in preclinical studies. Additionally, its stability at room temperature makes it suitable for long-term storage, a key consideration for laboratories and industrial applications.

In the context of current trends, the demand for fluorinated compounds like CAS No. 1214391-52-2 has surged due to their enhanced bioavailability and metabolic stability. Fluorination is a hot topic in medicinal chemistry, as it often improves the pharmacokinetic properties of drug candidates. This compound’s 3-fluorophenyl group, combined with the pyridinyl substituent, offers a balanced electronic profile, making it a valuable scaffold for designing kinase inhibitors and GPCR modulators.

Another frequently asked question concerns the synthetic routes for 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid. The most common method involves a multi-step process starting from 3-fluoro-4-bromophenyl derivatives, followed by Suzuki-Miyaura coupling with pyridin-3-ylboronic acid. The final step typically involves oxidation or hydrolysis to introduce the hydroxyacetic acid functionality. Researchers are also exploring greener alternatives, such as catalytic methods, to reduce environmental impact—a growing priority in synthetic chemistry.

The compound’s potential in central nervous system (CNS) drug development is another area of interest. Its ability to cross the blood-brain barrier, attributed to the pyridine and fluorophenyl groups, has sparked investigations into its use for neurodegenerative diseases. Recent publications highlight its role as a precursor for neuroprotective agents, aligning with the global focus on aging populations and brain health.

From an analytical perspective, CAS No. 1214391-52-2 is characterized using techniques like HPLC, NMR, and mass spectrometry. Purity thresholds (>98%) are critical for its use in high-throughput screening, a common query among quality control professionals. The compound’s UV absorption profile also makes it suitable for photophysical studies, expanding its utility beyond traditional medicinal chemistry.

In summary, 2-(3-Fluoro-4-(pyridin-3-yl)phenyl)-2-hydroxyacetic acid represents a compelling case study in modern chemical research. Its multifaceted applications—from drug discovery to material science—coupled with its structural novelty, ensure its relevance in both academic and industrial settings. As synthetic methodologies advance and therapeutic targets evolve, this compound is poised to remain at the forefront of innovation.